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Compound of Interest

Compound Name: 4,6-Dichloro-2-propylpyrimidine

Cat. No.: B073148 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the known physicochemical

properties of 4,6-dichloro-2-propylpyrimidine (CAS No. 1197-28-0). Due to the limited

availability of specific experimental data for this compound, this guide also presents a

comparative analysis of closely related 2-substituted 4,6-dichloropyrimidines to offer valuable

context and predictive insights. Furthermore, detailed experimental protocols for the

determination of key physicochemical parameters for liquid compounds are provided to aid

researchers in the empirical characterization of this and similar molecules.

Introduction to 4,6-dichloro-2-propylpyrimidine
4,6-dichloro-2-propylpyrimidine is a halogenated pyrimidine derivative. The pyrimidine core

is a fundamental building block in numerous biologically active compounds, including

pharmaceuticals and agrochemicals. The presence of two chlorine atoms at the 4 and 6

positions, combined with a propyl group at the 2 position, imparts specific electronic and steric

properties that can influence its reactivity, metabolic stability, and interaction with biological

targets. Accurate characterization of its physicochemical properties is a critical first step in any

research and development endeavor.

As of the date of this publication, detailed experimental data on the physicochemical properties

of 4,6-dichloro-2-propylpyrimidine are scarce in publicly accessible literature. A Safety Data
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Sheet (SDS) for the compound with CAS No. 1197-28-0 indicates that it is a liquid at room

temperature; however, quantitative data such as boiling point, density, and solubility are not

provided.

Physicochemical Properties of 4,6-dichloro-2-
propylpyrimidine
The available data for 4,6-dichloro-2-propylpyrimidine is limited. The following table

summarizes the known information.

Property Value Source

CAS Number 1197-28-0 ChemScene

Molecular Formula C₇H₈Cl₂N₂ Calculated

Molecular Weight 191.06 g/mol Calculated

Physical State Liquid ChemScene

Melting Point No data available

Boiling Point No data available

Density No data available

Solubility No data available

Comparative Physicochemical Data of Related 2-
Substituted 4,6-Dichloropyrimidines
To provide a frame of reference for estimating the properties of 4,6-dichloro-2-
propylpyrimidine, the following table summarizes the physicochemical data for several

structurally similar compounds. These compounds differ by the substituent at the 2-position of

the pyrimidine ring.
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Compound
4,6-dichloro-2-
methylpyrimidi
ne

4,6-dichloro-2-
isopropylpyri
midine

4,6-dichloro-2-
phenylpyrimidi
ne

4,6-dichloro-2-
(methylthio)py
rimidine

CAS Number 1780-26-3 Not available 3740-92-9 6299-25-8

Molecular

Formula
C₅H₄Cl₂N₂ C₇H₈Cl₂N₂ C₁₀H₆Cl₂N₂ C₅H₄Cl₂N₂S

Molecular Weight 163.00 g/mol 191.06 g/mol [1] 225.07 g/mol [2] 195.07 g/mol

Physical State

White to off-white

crystalline

powder[3]

Solid[1]
White to off-white

solid[4]

Off-white powder

solid[5]

Melting Point 41.5-45.5 °C[3] No data available 92-93 °C[4] 38-42 °C[5]

Boiling Point
210.8 °C at 760

mmHg[3]
No data available

235.5 °C at 760

mmHg[4]

135-136 °C at 14

mmHg[5]

Density
1.404 g/cm³

(Predicted)[6]
No data available 1.363 g/cm³[4] No data available

Solubility No data available No data available

Chloroform

(Slightly), DMSO

(Slightly),

Methanol

(Sparingly)[4]

Chloroform,

Dichloromethane

, Ethyl Acetate[7]

Experimental Protocols
Given the absence of reported quantitative data for 4,6-dichloro-2-propylpyrimidine,

researchers may need to determine these properties experimentally. The following are detailed

methodologies for key experiments.

Determination of Boiling Point (Capillary Method)
This method is suitable for small quantities of liquid samples.

Apparatus:
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Thiele tube or oil bath

Thermometer (calibrated)

Capillary tubes (sealed at one end)

Small test tube (fusion tube)

Heat source (Bunsen burner or heating mantle)

Stand and clamps

High-boiling point oil (e.g., paraffin oil)

Procedure:

Fill the Thiele tube or oil bath with a suitable high-boiling point oil.

Place a few drops of the liquid sample (4,6-dichloro-2-propylpyrimidine) into the small test

tube.

Place a capillary tube, with its sealed end uppermost, into the liquid in the test tube.

Attach the test tube to the thermometer using a rubber band or wire, ensuring the sample is

level with the thermometer bulb.

Suspend the thermometer and the attached test tube in the Thiele tube or oil bath, making

sure the oil level is above the sample but below the open end of the test tube.

Heat the side arm of the Thiele tube or the oil bath gently and slowly.

As the temperature rises, a stream of bubbles will emerge from the open end of the capillary

tube.

Continue heating until a rapid and continuous stream of bubbles is observed.

Turn off the heat and allow the apparatus to cool slowly.
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The boiling point is the temperature at which the stream of bubbles stops and the liquid just

begins to enter the capillary tube.

Determination of Solubility
This protocol provides a qualitative and semi-quantitative assessment of solubility in various

solvents.

Apparatus:

Small test tubes with stoppers

Graduated pipettes or micropipettes

Vortex mixer

A range of solvents (e.g., water, ethanol, acetone, dichloromethane, hexane)

Procedure:

Add a measured volume (e.g., 1 mL) of the chosen solvent to a clean, dry test tube.

Add a small, known volume (e.g., 10 µL) of 4,6-dichloro-2-propylpyrimidine to the solvent.

Stopper the test tube and vortex for 30-60 seconds to ensure thorough mixing.

Visually inspect the mixture for any signs of insolubility (e.g., cloudiness, phase separation,

undissolved droplets).

If the sample dissolves completely, it is considered soluble at that concentration. Continue

adding small, known volumes of the solute until saturation is reached or the desired

concentration is achieved.

The solubility can be expressed qualitatively (e.g., soluble, sparingly soluble, insoluble) or

semi-quantitatively (e.g., >100 mg/mL, <1 mg/mL).

Determination of Density
The density of a liquid can be determined by measuring the mass of a known volume.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b073148?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073148?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Apparatus:

Pycnometer or a calibrated volumetric flask (e.g., 1 mL or 5 mL)

Analytical balance (accurate to at least 0.1 mg)

Constant temperature water bath

Procedure:

Clean and thoroughly dry the pycnometer or volumetric flask.

Weigh the empty, dry pycnometer/flask on the analytical balance and record the mass (m₁).

Fill the pycnometer/flask with the liquid sample (4,6-dichloro-2-propylpyrimidine) up to the

calibration mark, ensuring there are no air bubbles.

Place the filled pycnometer/flask in a constant temperature water bath (e.g., 20 °C) for a

sufficient time to allow the liquid to reach thermal equilibrium.

Adjust the volume to the calibration mark if necessary.

Dry the outside of the pycnometer/flask and weigh it again, recording the mass (m₂).

The mass of the liquid is m_liquid = m₂ - m₁.

The volume of the liquid is the calibrated volume of the pycnometer/flask (V).

Calculate the density (ρ) using the formula: ρ = m_liquid / V.

Logical Workflow for Physicochemical
Characterization
The following diagram illustrates a logical workflow for the experimental determination of the

core physicochemical properties of a novel or uncharacterized liquid compound like 4,6-
dichloro-2-propylpyrimidine.
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Initial Assessment
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Data Analysis & Reporting
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4,6-dichloro-2-propylpyrimidine

Confirm Purity
(e.g., GC-MS, NMR)

Determine Physical State
(Solid/Liquid at RT)

Determine Boiling Point
(Capillary Method)

Determine Density
(Pycnometer Method)

Determine Solubility
(in various solvents)

Compile and Tabulate Data

Generate Technical Data Sheet

Click to download full resolution via product page

Caption: Logical workflow for the physicochemical characterization of a liquid compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b073148?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/US/en/product/aldrich/ph015585
https://cymitquimica.com/products/10-F077266/3740-92-9/46-dichloro-2-phenylpyrimidine/
https://www.nbinno.com/article/pharmaceutical-intermediates/understanding-4-6-dichloro-2-methylpyrimidine-cas-1780-26-3-properties-sourcing-uh
https://www.lookchem.com/ProductWholeProperty_LCPL290304.htm
https://www.fishersci.com/store/msds?partNumber=AC163030050&productDescription=4%2C6-DICHLORO-2-METHYLTHI+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.echemi.com/products/pd1805103524-4-6-dichloro-2-methylpyrimidine.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB2409124_EN.htm
https://www.benchchem.com/product/b073148#physicochemical-properties-of-4-6-dichloro-2-propylpyrimidine
https://www.benchchem.com/product/b073148#physicochemical-properties-of-4-6-dichloro-2-propylpyrimidine
https://www.benchchem.com/product/b073148#physicochemical-properties-of-4-6-dichloro-2-propylpyrimidine
https://www.benchchem.com/product/b073148#physicochemical-properties-of-4-6-dichloro-2-propylpyrimidine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b073148?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073148?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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